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Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104 Get Quote

An In-Depth Technical Guide to the Molecular Properties of 4-bromo-1-pentene

This guide provides a focused analysis of the molecular formula and weight of 4-bromo-1-
pentene, a halogenated hydrocarbon utilized as a versatile bifunctional building block in

synthetic organic chemistry.[1]

Molecular Formula
The molecular formula for 4-bromo-1-pentene is C5H9Br.[2][3][4][5][6] This formula indicates

that each molecule of the compound is composed of five carbon atoms, nine hydrogen atoms,

and one bromine atom.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below details the calculation for 4-bromo-1-pentene.
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Element Symbol Quantity
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 5 12.011[7][8] 60.055

Hydrogen H 9 1.008[9][10] 9.072

Bromine Br 1 79.904[11][12] 79.904

Total 149.031

The calculated molecular weight of 4-bromo-1-pentene is approximately 149.031 amu. This

value is consistent with the published molecular weight of 149.03 g/mol .[2][6] The NIST

WebBook provides a value of 149.029.[3][5]

Structural Representation
The connectivity of the atoms in 4-bromo-1-pentene can be visualized as a five-carbon chain

with a double bond between the first and second carbon atoms and a bromine atom attached

to the fourth carbon atom.

Caption: Atomic connectivity in 4-bromo-1-pentene.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or analysis of 4-bromo-1-pentene, as well as

its involvement in specific signaling pathways, are beyond the scope of this particular guide,

which focuses on its fundamental molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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